Cas no 157862-79-8 (N-benzyl-2-pyridin-3-ylquinazolin-4-amine)
N-benzyl-2-pyridin-3-ylquinazolin-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-2-pyridin-3-ylquinazolin-4-amine
- 4-Quinazolinamine, N-(phenylmethyl)-2-(3-pyridinyl)-
- N-benzyl-2-(pyridin-3-yl)quinazolin-4-amine
- EN300-18139461
- N-(Phenylmethyl)-2-(3-pyridinyl)-4-quinazolinamine
- WAY-639760
- Benzyl(2-(pyridin-3-yl)quinazolin-4-yl)amine
- AB00825355-07
- UNII-76HY3LWB8V
- HMS2878H17
- N-Benzyl-2-(3-pyridinyl)-4-quinazolinamine
- STK536221
- AKOS001104531
- CCG-274477
- Benzyl-(2-pyridin-3-yl-quinazolin-4-yl)-amine
- PCOP-956263
- NCGC00012858-02
- DTXSID101320511
- N-(Phenylmethyl)-2-pyridin-3-yl-quinazolin-4-amine
- 76HY3LWB8V
- BDBM50033284
- SCHEMBL7286130
- Z31197113
- CHEMBL119841
- Oprea1_641196
- MLS001163907
- SMR000539306
- cid_667555
- NCGC00012858
- 157862-79-8
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- Inchi: 1S/C20H16N4/c1-2-7-15(8-3-1)13-22-20-17-10-4-5-11-18(17)23-19(24-20)16-9-6-12-21-14-16/h1-12,14H,13H2,(H,22,23,24)
- InChI Key: AELMNLIYFALJIR-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2)=C(NCC2=CC=CC=C2)N=C1C1=CC=CN=C1
Computed Properties
- Exact Mass: 312.137496527g/mol
- Monoisotopic Mass: 312.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.7Ų
N-benzyl-2-pyridin-3-ylquinazolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18139461-0.05g |
N-benzyl-2-(pyridin-3-yl)quinazolin-4-amine |
157862-79-8 | 90% | 0.05g |
$2755.0 | 2023-09-19 |
N-benzyl-2-pyridin-3-ylquinazolin-4-amine Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on N-benzyl-2-pyridin-3-ylquinazolin-4-amine
N-benzyl-2-pyridin-3-ylquinazolin-4-amine (CAS No. 157862-79-8): A Comprehensive Overview
N-benzyl-2-pyridin-3-ylquinazolin-4-amine (CAS No. 157862-79-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.
The chemical structure of N-benzyl-2-pyridin-3-ylquinazolin-4-amine features a quinazoline core linked to a benzyl and a pyridine moiety. The unique combination of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound in the treatment of various diseases, particularly those involving cancer and neurodegenerative disorders.
In the context of cancer research, N-benzyl-2-pyridin-3-ylquinazolin-4-amine has been investigated for its ability to inhibit key signaling pathways involved in tumor growth and progression. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. By targeting this pathway, N-benzyl-2-pyridin-3-ylquinazolin-4-amine can potentially slow down tumor growth and enhance the efficacy of existing cancer therapies.
Beyond its antitumor properties, N-benzyl-2-pyridin-3-ylquinazolin-4-amine has also shown promise in neurodegenerative diseases such as Alzheimer's and Parkinson's. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain enzymes involved in the accumulation of toxic protein aggregates, a hallmark of these conditions. Specifically, it has been shown to inhibit the aggregation of beta-amyloid peptides and alpha-synuclein, which are key players in Alzheimer's and Parkinson's disease pathogenesis.
The pharmacokinetic profile of N-benzyl-2-pyridin-3-ylquinazolin-4-amine is another critical aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile further supports its potential as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of N-benzyl-2-pyridin-3-ylquinazolin-4-amine in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have paved the way for larger-scale clinical studies to further validate its therapeutic potential.
In conclusion, N-benzyl-2-pyridin-3-ylquinazolin4-amine (CAS No. 157862798) represents a promising lead compound with broad-spectrum biological activities. Its ability to target multiple signaling pathways involved in cancer and neurodegenerative diseases makes it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options for patients suffering from these debilitating conditions.
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